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Compound of Interest

Compound Name: 1-Octyne

Cat. No.: B150090 Get Quote

An In-Depth Technical Guide to 1-Octyne: Properties, Synthesis, and Applications in Modern

Chemistry

Abstract
1-Octyne, a terminal alkyne with the chemical formula C₈H₁₄, is a versatile and reactive

building block in organic synthesis.[1] Its defining feature, a carbon-carbon triple bond at the

terminus of an eight-carbon chain, provides a site for a multitude of chemical transformations.

This guide offers a comprehensive overview of 1-Octyne, detailing its chemical and physical

properties, established synthesis protocols, key reaction pathways, and its escalating

importance in specialized fields, particularly in the development of pharmaceuticals and

advanced materials. For researchers and drug development professionals, understanding the

nuances of this compound is critical for leveraging its synthetic potential.

Chemical Identity and Core Properties
1-Octyne, also known as hexylacetylene, is a clear, colorless to light yellow liquid.[2][3] Its

fundamental identifiers and physical properties are crucial for its appropriate handling, storage,

and application in experimental design.

Table 1: Chemical Identifiers for 1-Octyne
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Identifier Value Source(s)

CAS Number 629-05-0 [2][4][5]

Molecular Formula C₈H₁₄ [4][6][7]

Molecular Weight 110.20 g/mol [2][6]

IUPAC Name oct-1-yne [2][4]

Synonyms Hexylacetylene, Octyne-1 [2][4][8]

EC Number 211-069-3 [2][5][7]

| Beilstein/REAXYS | 1734494 |[7] |

Table 2: Physical and Chemical Properties of 1-Octyne

Property Value Source(s)

Appearance
Clear colorless to yellow
liquid

[2][3][7]

Boiling Point 127-128 °C [3]

Melting Point -80 °C [3]

Density 0.747 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.416 [9]

Vapor Pressure 13.6 mmHg [2]

Flash Point 16 °C (60.8 °F) - closed cup [1]

| Solubility | Immiscible with water; Miscible with alcohol and ether |[1][3] |

Caption: Molecular Structure of 1-Octyne (C₈H₁₄).

Synthesis of 1-Octyne
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The synthesis of 1-Octyne can be achieved through several established routes. The choice of

method often depends on the availability of starting materials and the desired scale of the

reaction. Two prevalent methods involve the dehydrohalogenation of a dihalo-octane or the

reaction of a metal acetylide with a hexyl halide.[3][6]

A common and reliable laboratory-scale synthesis starts from the commercially available n-

Octene.[6] This process involves a two-step sequence of bromination followed by a double

dehydrobromination.

Caption: Synthesis pathway from n-Octene to 1-Octyne.

Experimental Protocol: Synthesis from n-Octene
This protocol describes the conversion of n-octene to 1-octyne via bromination and

subsequent dehydrobromination.[6]

Step 1: Bromination of n-Octene

In a flask equipped with a dropping funnel and a magnetic stirrer, dissolve n-octene in a

suitable inert solvent like dichloromethane.

Cool the solution in an ice bath to 0-5 °C.

Slowly add an equimolar amount of bromine (Br₂) dissolved in the same solvent via the

dropping funnel. Maintain the temperature below 10 °C. The disappearance of the bromine's

reddish-brown color indicates the reaction is proceeding.

Once the addition is complete, allow the mixture to stir for an additional 30 minutes at room

temperature.

Wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any

unreacted bromine, followed by a water wash.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield crude 1,2-dibromooctane.

Step 2: Dehydrobromination to 1-Octyne
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Set up a reflux apparatus with a flask containing dry potassium hydroxide (KOH) in a high-

boiling solvent such as mineral oil.[6]

Heat the KOH mixture to a high temperature (typically >150 °C).

Slowly add the crude 1,2-dibromooctane from Step 1 to the hot KOH mixture. The volatile 1-
octyne product will distill out of the reaction mixture as it is formed.

Collect the distillate, which will be a mixture of 1-octyne and water.

Separate the organic layer, dry it over a suitable drying agent (e.g., anhydrous sodium

sulfate), and purify by fractional distillation. The boiling point of 1-octyne is approximately

127-128 °C.[3]

Reactivity and Key Transformations
The synthetic utility of 1-Octyne stems from the high reactivity of its terminal alkyne group.[1]

This functionality is a versatile handle for a wide array of organic transformations, including

hydrogenation, halogenation, hydration, and crucially, carbon-carbon bond-forming reactions.

[1][3]

Hydrogenation
The triple bond of 1-Octyne can be selectively reduced.

Partial Hydrogenation: Using Lindlar's catalyst (palladium on calcium carbonate, poisoned

with lead), hydrogenation can be stopped at the alkene stage to yield 1-octene.[10][11]

Complete Hydrogenation: With a more active catalyst, such as palladium on carbon (Pd/C),

the reaction proceeds to completion, yielding n-octane.[1]

Caption: Stepwise hydrogenation of 1-Octyne.

Click Chemistry and Bioconjugation
In modern drug development, the terminal alkyne of 1-Octyne and its derivatives is a key

participant in "click chemistry."[12] Specifically, the copper-catalyzed azide-alkyne cycloaddition

(CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC) are powerful methods
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for bioconjugation.[12][13] These reactions allow for the precise and efficient linking of

molecules. This is particularly relevant in the construction of Antibody-Drug Conjugates (ADCs),

where a cytotoxic drug payload is attached to a monoclonal antibody.[14] The alkyne serves as

a stable and bio-orthogonal "handle" for conjugation to an azide-modified antibody.[12][14]

Applications in Research and Drug Development
1-Octyne is a foundational building block for synthesizing more complex molecules in the

pharmaceutical, agrochemical, and specialty chemical industries.[8][15][16]

Pharmaceutical Synthesis: It serves as a precursor for creating carbon skeletons found in

numerous active pharmaceutical ingredients (APIs). The rigidity and linearity imparted by the

alkyne group can be a crucial design element for optimizing how a drug binds to its target.

[12]

Agrochemicals: Similar to pharmaceuticals, 1-Octyne is used to build the core structures of

novel herbicides and pesticides.

Antibody-Drug Conjugates (ADCs): The application of alkyne-azide click chemistry has

revolutionized the development of ADCs. By incorporating an alkyne-bearing moiety, drug

developers can achieve site-specific conjugation, leading to more homogeneous and

effective ADC products with potentially wider therapeutic windows.[13][14]

Polymer Science: 1-Octyne is utilized in the production of specialized polymers, where its

incorporation can enhance thermal stability and other material properties.[15]

Safety, Handling, and Storage
1-Octyne is a hazardous chemical that requires careful handling to ensure laboratory safety.

Hazard Identification:

GHS Classification: It is classified as a highly flammable liquid and vapor (H225) and may be

fatal if swallowed and enters airways (H304), indicating a severe aspiration hazard.[2][17]

Primary Hazards: The main risks are associated with its high flammability and the potential

for severe lung damage if aspirated.[17][18]
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Protocol for Safe Handling and Storage
Engineering Controls: Always handle 1-Octyne in a well-ventilated area, preferably within a

chemical fume hood to prevent vapor accumulation.[19][20] Use explosion-proof electrical

equipment.[20][21]

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab

coats, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles or a face

shield.[21]

Fire Safety: Keep away from all sources of ignition, including open flames, sparks, and hot

surfaces.[18][19] Ensure fire-extinguishing media (e.g., dry powder, foam, carbon dioxide)

are readily available.[20]

Handling: Ground and bond containers when transferring the liquid to prevent static

discharge.[18][21] Use only non-sparking tools.[21]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[19][20] Store separately from strong oxidizing agents.[20]

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Do not mix with other waste streams.[17][18]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[18][19]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[17][19]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[17][19]

Ingestion: Do NOT induce vomiting due to the high risk of aspiration. Call a physician or

poison control center immediately.[17][18][19]
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Conclusion
1-Octyne is more than a simple C8 hydrocarbon; it is a potent and versatile tool in the arsenal

of the modern synthetic chemist. Its well-defined physical properties and the predictable

reactivity of its terminal alkyne group make it an invaluable intermediate. From its role in

traditional organic synthesis to its cutting-edge application in the development of targeted

cancer therapies like ADCs, 1-Octyne continues to be a compound of significant scientific and

commercial interest. Proper understanding of its synthesis, reactivity, and handling is essential

for unlocking its full potential safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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